Cas no 75859-35-7 (Benzeneethanamine, a-methyl-N-phenyl-)

• Product Name: Benzeneethanamine, a-methyl-N-phenyl-
• CAS No: 75859-35-7
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 562980
• PubChem ID: 418677
• Update Time: 2025-04-19

Benzeneethanamine, a-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-methyl-N-phenyl-
• N-(1-phenylpropan-2-yl)aniline
• N-(3-PHENYL-2-PROPYL)ANILINE
• NIOSH/SI0786950
• alpha-Methyl-N-phenylphenethylamine
• Methyl (S)-1-Boc-2-piperidineacetate
• (+/-)-N-(1-methyl-2-phenylethyl)aniline
• 1-Phenyl-2-phenylamino-propan [German]
• SCHEMBL903704
• 1-Phenyl-2-phenylamino-propan
• 75859-35-7
• Phenethylamine, alpha-methyl-N-phenyl-
• SI07869500
• RXBOKNNFSDKJDQ-UHFFFAOYSA-N
• DTXSID10329234

• Inchi： 1S/C15H17N/c1-13(12-14-8-4-2-5-9-14)16-15-10-6-3-7-11-15/h2-11,13,16H,12H2,1H3
• InChI Key： RXBOKNNFSDKJDQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.136
• Monoisotopic Mass: 211.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų